Cas no 4230-12-0 (Undecanoic acid, 11-(phenylsulfonyl)-)

• Product name: Undecanoic acid, 11-(phenylsulfonyl)-
• CAS No: 4230-12-0
• MF: C₁₇H₂₆O₄S
• MW: 326.450944423676
• CID: 1513356

Undecanoic acid, 11-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Undecanoic acid, 11-(phenylsulfonyl)-

• Inchi： 1S/C17H26O4S/c18-17(19)14-10-5-3-1-2-4-6-11-15-22(20,21)16-12-8-7-9-13-16/h7-9,12-13H,1-6,10-11,14-15H2,(H,18,19)
• InChI Key： ODCQVLHDEFTCMA-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCCCCCCCCS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 326.15528

Experimental Properties

• Density: 1.122±0.06 g/cm3(Predicted)
• Melting Point: 86 °C
• Boiling Point: 522.0±32.0 °C(Predicted)
• PSA: 71.44
• pka: 4.78±0.10(Predicted)